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Compound of Interest

Compound Name: Dimethyl 5-nitroisophthalate

Cat. No.: B082987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for Dimethyl 5-
nitroisophthalate, a key intermediate in the synthesis of various pharmaceuticals, including

non-ionic X-ray contrast media such as Iopamidol and Iohexol.[1] The following sections detail

its structural characterization through Nuclear Magnetic Resonance (NMR) spectroscopy,

Infrared (IR) spectroscopy, and Mass Spectrometry (MS), complete with experimental protocols

and data presented in a clear, comparative format.

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₀H₉NO₆ [2][3][4][5]

Molecular Weight 239.18 g/mol [2][3][4][5][6][7]

CAS Number 13290-96-5 [2][3][5][6]

Appearance
White to off-white

solid/crystalline powder
[6][8]

Melting Point 123-125 °C [6]
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¹H NMR (Proton Nuclear Magnetic Resonance)
The ¹H NMR spectrum of Dimethyl 5-nitroisophthalate provides information about the

chemical environment of the hydrogen atoms in the molecule.

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~8.9 - 9.1 Singlet 1H H-4/H-6

~8.6 - 8.8 Singlet 2H H-2

~3.9 - 4.1 Singlet 6H 2 x -OCH₃

Note: Specific chemical shifts can vary slightly depending on the solvent and spectrometer

frequency. The assignments are based on the expected electronic effects of the nitro and ester

functional groups on the aromatic ring.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)
The ¹³C NMR spectrum reveals the different carbon environments within the molecule.

Chemical Shift (ppm) Assignment

~164 C=O (ester)

~148 C-NO₂

~134 C-COOCH₃

~130 Aromatic CH

~126 Aromatic CH

~53 -OCH₃

Note: These are approximate chemical shifts. For precise values, it is recommended to consult

the original spectral data.

IR (Infrared) Spectroscopy
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The IR spectrum of Dimethyl 5-nitroisophthalate shows characteristic absorption bands

corresponding to its functional groups.

Wavenumber (cm⁻¹) Intensity Assignment

~3100 Weak Aromatic C-H stretch

~1730 Strong C=O stretch (ester)

~1540 Strong Asymmetric NO₂ stretch

~1350 Strong Symmetric NO₂ stretch

~1250 Strong C-O stretch (ester)

MS (Mass Spectrometry)
Mass spectrometry data confirms the molecular weight of the compound and provides

information about its fragmentation pattern.

m/z Relative Intensity (%) Assignment

239 High [M]⁺ (Molecular ion)

208 High [M - OCH₃]⁺

162 Medium [M - COOCH₃ - O]⁺

Experimental Protocols
Synthesis of Dimethyl 5-nitroisophthalate
A common method for the synthesis of Dimethyl 5-nitroisophthalate involves the

esterification of 5-nitroisophthalic acid.[1][4]

Reaction Setup: 5-nitroisophthalic acid is dissolved in methanol in a round-bottom flask

equipped with a condenser and a stirrer.[1][4]

Catalyst Addition: A catalytic amount of concentrated sulfuric acid is slowly added to the

mixture.[1][4]
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Reflux: The reaction mixture is heated to reflux for several hours.[1][4] The progress of the

reaction can be monitored by thin-layer chromatography (TLC).[4]

Work-up: Upon completion, the mixture is cooled, leading to the precipitation of the product.

The solid is collected by filtration, washed with water, and dried to yield Dimethyl 5-
nitroisophthalate as a white solid.[1][4]

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra are typically recorded on a 400 MHz or higher

spectrometer.[9][10][11] The sample is dissolved in a deuterated solvent, commonly

deuterochloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), with tetramethylsilane (TMS)

used as an internal standard.[9][10]

IR Spectroscopy: IR spectra can be obtained using a Fourier-transform infrared (FTIR)

spectrometer.[2] The sample can be prepared as a KBr pellet or analyzed using an

attenuated total reflectance (ATR) accessory.[2]

Mass Spectrometry: Mass spectra are typically acquired using gas chromatography-mass

spectrometry (GC-MS) with electron ionization (EI).[2][10]

Logical Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of

Dimethyl 5-nitroisophthalate.
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Workflow for Synthesis and Characterization of Dimethyl 5-nitroisophthalate

Starting Material:
5-Nitroisophthalic Acid

Esterification Reaction
(Methanol, H₂SO₄ catalyst)

Crude Product Isolation
(Precipitation, Filtration)

Purification
(Recrystallization)

Pure Dimethyl 5-nitroisophthalate

Spectroscopic Characterization

¹H NMR ¹³C NMR IR Spectroscopy Mass Spectrometry

Data Analysis and
Structure Confirmation

Click to download full resolution via product page

Caption: Synthesis and characterization workflow.
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This comprehensive guide provides essential spectroscopic data and methodologies for

Dimethyl 5-nitroisophthalate, serving as a valuable resource for professionals in the fields of

chemical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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